2-(4-Bromophenyl)-2-(piperazin-1-yl)propan-1-ol dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-Bromophenyl)-2-(piperazin-1-yl)propan-1-ol dihydrochloride, also known as BPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research.
Scientific Research Applications
Design and Synthesis of Novel Compounds
A study outlined the synthesis of novel derivatives incorporating the piperazine moiety, aiming at evaluating their pharmacological activities, including antidepressant and antianxiety effects. This research underscores the utility of piperazine derivatives in the development of potential therapeutic agents (J. Kumar et al., 2017).
Molecular Structure Characterization
Another study focused on the synthesis of a novel compound, "2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione", highlighting the importance of structural characterization using various spectroscopic techniques to ascertain the chemical structure of newly synthesized piperazine derivatives (M. Wujec & R. Typek, 2023).
Synthesis Optimization
Research on optimizing synthetic routes for piperazine-related compounds indicates the chemical versatility and adaptability of such structures for various applications. This includes the optimization of reaction conditions to improve yield and purity of the target compounds, demonstrating the compound's role in facilitating efficient synthesis processes (Wang Jin-peng, 2013).
Antimicrobial and Antitumor Applications
The synthesis and evaluation of piperazine-based derivatives for their antimicrobial and antitumor activities represent another significant research area. Such studies provide insights into the potential therapeutic applications of these compounds, underscoring their importance in the development of new treatments for infectious diseases and cancer (H. Bektaş et al., 2007; N. Hakobyan et al., 2020).
Analytical Method Development
A specific study focused on the development of a high-performance liquid chromatography (HPLC) method for the quantification and purity determination of a novel phosphodiesterase inhibitor, highlighting the critical role of analytical methodologies in the pharmaceutical development of piperazine-based compounds (Joon Gyo Oh et al., 2007).
properties
IUPAC Name |
2-(4-bromophenyl)-2-piperazin-1-ylpropan-1-ol;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19BrN2O.2ClH/c1-13(10-17,16-8-6-15-7-9-16)11-2-4-12(14)5-3-11;;/h2-5,15,17H,6-10H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFOYLZDLVDCEHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)(C1=CC=C(C=C1)Br)N2CCNCC2.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21BrCl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Bromophenyl)-2-(piperazin-1-yl)propan-1-ol dihydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.